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Compound of Interest

Compound Name: Ditetradecyl sebacate

Cat. No.: B15346147 Get Quote

Application of Sebacate Esters in Cosmetic and
Personal Care Formulations
Disclaimer: Publicly available information, technical data, and experimental protocols

specifically for Ditetradecyl Sebacate are limited. Therefore, this document provides a

comprehensive overview of the application of various sebacate esters in cosmetic and personal

care formulations, drawing on data from chemically similar and commonly used sebacate

compounds such as Dihexyldecyl Sebacate, Dioctyl Sebacate, and Diethyl Sebacate. These

examples serve as a representative guide for formulation scientists and researchers.

Introduction to Sebacate Esters
Sebacate esters are diesters of sebacic acid, a naturally occurring dicarboxylic acid. They are

valued in the cosmetic industry for their excellent emollient properties, offering a lightweight,

non-greasy skin feel and good spreadability. Often used as alternatives to silicones, they

provide a silky glide to formulations. These esters are synthesized in a controlled laboratory

setting to ensure high purity and safety standards.

Functions and Properties
Sebacate esters perform several key functions in cosmetic and personal care products:

Emollients: They soften and soothe the skin by forming a protective layer that helps to

reduce moisture loss.
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Solvents: They can dissolve other substances, aiding in the uniform distribution of active

ingredients within a formulation.

Film-Forming Agents: They create a thin, non-greasy film on the skin or hair, contributing to a

smooth and silky feel.

Plasticizers: They can improve the flexibility and feel of cosmetic products.

Masking Agents: Some sebacate esters can help to mask unpleasant odors in a formulation.

[1]

The general properties of sebacate esters make them highly versatile for a wide range of

applications.

Table 1: Summary of Properties of Common Sebacate
Esters
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Property
Diethylhexyl
Sebacate

Diisopropyl
Sebacate

Dioctyl
Sebacate

General
Characteristic
s for Cosmetic
Use

INCI Name
DIETHYLHEXYL

SEBACATE

DIISOPROPYL

SEBACATE

DIOCTYL

SEBACATE

Varies by specific

ester

Appearance
Clear, pale

yellow liquid[1]
- -

Clear, often

colorless to pale

yellow liquids

Odor Mild[1] - -
Typically low or

mild odor

Solubility Oil Soluble Oil Soluble Oil Soluble
Generally oil

soluble

Key Functions

Emollient, Film-

Forming,

Masking,

Plasticizer,

Solvent[1]

Emollient,

Solvent

Emollient,

Plasticizer

Emollient,

Solvent, Film-

Former

Skin Feel

Lightweight, non-

greasy,

smooth[1]

Lightweight, non-

greasy

Smooth

application

Silky, non-

greasy, good slip

Common Uses

Moisturizers,

sunscreens,

foundations, lip

products

Creams, lotions,

sunscreens

Lotions,

sunscreens

Face creams,

serums,

sunscreens,

color cosmetics

Experimental Protocols
While specific experimental protocols for Ditetradecyl Sebacate are not available, the

following are generalized methodologies for evaluating a new sebacate ester in a cosmetic

formulation.
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Protocol for Evaluating Emollient Efficacy and Sensory
Profile
Objective: To assess the emollient properties and sensory characteristics of a new sebacate

ester in a simple oil-in-water (O/W) lotion.

Materials:

Test Sebacate Ester (e.g., Ditetradecyl Sebacate)

Control Emollient (e.g., a known silicone or another ester)

Standard O/W lotion base (water, glycerin, emulsifier, thickener, preservative)

Viscometer

Homogenizer

pH meter

Panel of trained sensory assessors (n=10)

Methodology:

Formulation Preparation:

Prepare two formulations: one with the test sebacate ester and one with the control

emollient at the same concentration (e.g., 5% w/w).

Heat the oil phase (emollient, emulsifier) and water phase (water, glycerin) separately to

75°C.

Slowly add the oil phase to the water phase while homogenizing.

Cool the emulsion to 40°C while stirring and add the preservative.

Adjust the pH if necessary.
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Physical Property Analysis:

Viscosity: Measure the viscosity of each formulation at 24 hours and after 1, 2, and 4

weeks at room temperature using a viscometer.

Stability: Centrifuge an aliquot of each formulation at 3000 rpm for 30 minutes to check for

phase separation. Conduct freeze-thaw cycle testing (e.g., 24 hours at -10°C followed by

24 hours at 25°C, repeated for 3 cycles).

Sensory Evaluation:

Apply a standardized amount of each lotion to the forearms of the sensory panelists.

Panelists will rate the following attributes on a scale of 1 to 10:

Spreadability

Absorbency

Greasiness

Tackiness

After-feel (smoothness, silkiness)

Analyze the data statistically to determine any significant differences between the test and

control emollients.

Protocol for Stability Testing of a Sunscreen
Formulation
Objective: To evaluate the impact of a new sebacate ester on the stability of a sunscreen

formulation containing a UV filter.

Materials:

Test Sebacate Ester
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UV filter (e.g., Avobenzone, Octocrylene)

Standard sunscreen formulation base

Stability chambers (e.g., 40°C/75% RH, 50°C)

HPLC (for UV filter content analysis)

Spectrophotometer (for SPF analysis)

Methodology:

Formulation: Prepare a sunscreen formulation with the test sebacate ester as part of the oil

phase.

Initial Analysis:

Measure the initial pH, viscosity, and appearance of the formulation.

Determine the initial concentration of the UV filter using HPLC.

Measure the in-vitro SPF of the formulation.

Stability Study:

Store samples of the formulation in the stability chambers.

At predetermined time points (e.g., 1, 2, and 3 months), remove samples and re-evaluate

the physical properties, UV filter concentration, and in-vitro SPF.

Data Analysis: Compare the results over time to the initial values to assess the stability of the

formulation.

Visualizations
Logical Relationship of Sebacate Ester Properties
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Figure 1: Synthesis and key properties of sebacate esters.

Experimental Workflow for New Emollient Evaluation
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Figure 2: Workflow for evaluating a new emollient ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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